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Introduction

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), commonly known as Monoammonium

Phosphate (MAP), is the primary active component in versatile ABC-type dry chemical fire

extinguishers.[1] Its efficacy stems from its ability to suppress three distinct fire classes: Class A

(ordinary combustibles), Class B (flammable liquids and gases), and Class C (energized

electrical equipment).[2][3] These application notes provide a detailed overview of the fire

suppression mechanisms, performance data, and standardized testing protocols for MAP-

based extinguishing agents, intended for researchers, scientists, and professionals in related

fields.

Mechanism of Fire Suppression

Monoammonium Phosphate extinguishes fires through a combination of physical and chemical

actions that disrupt the fire tetrahedron (Fuel, Heat, Oxygen, and Chemical Chain Reaction).[4]

The specific mechanism varies depending on the class of fire.

Class A Fires (Ordinary Combustibles): When applied to burning materials like wood, paper,

or cloth, the MAP powder melts at approximately 177°C (350°F) and flows over the fuel

source.[1] This high-temperature decomposition creates a sticky layer of metaphosphoric

acid (HPO₃) and polymeric phosphoric acids.[5] This coating smothers the fire by forming a

physical barrier that prevents oxygen from reaching the fuel and blocks the release of
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flammable vapors, thereby inhibiting reignition.[4][6] The decomposition process is also

endothermic, meaning it absorbs heat and contributes a cooling effect.[5]

Class B Fires (Flammable Liquids and Gases): For Class B fires, the primary mechanism is

smothering. The discharged cloud of MAP powder forms a blanket over the fuel, separating it

from the surrounding oxygen.[5][7] Additionally, the powder particles are believed to interrupt

the chemical chain reaction of combustion. The thermal decomposition of MAP releases

ammonia (NH₃), which can react with and terminate highly reactive free radicals (such as

OH•) that propagate the fire, thus breaking the chain reaction.[6]

Class C Fires (Energized Electrical Equipment): MAP is effective for Class C fires primarily

because it is a non-conductive material.[7] It can be safely discharged on energized

equipment to extinguish the fire without posing a significant risk of electrical shock to the

operator. The extinguishing actions are the same as for Class A and B fires once the

electrical source is de-energized.[8]

Below is a diagram illustrating the multi-faceted fire suppression pathway of Monoammonium

Phosphate.
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Caption: Fire suppression mechanism of Monoammonium Phosphate (MAP).
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Quantitative Data and Performance Metrics
The performance of a dry chemical extinguisher is quantified by its rating, which is determined

through standardized fire tests.[8] These ratings are assigned by organizations like

Underwriters Laboratories (UL) and are represented by a number and a letter (e.g., 4-A:80-

B:C).[9] The number indicates the relative extinguishing potential, while the letter corresponds

to the fire class.

Table 1: Typical UL Ratings for ABC Dry Chemical Extinguishers

Extinguisher
Capacity (lbs)

Typical UL Rating Class A Equivalent
Class B Coverage
(sq. ft.)

2.5 1-A:10-B:C
1.25 gallons of
water

10

5.0 2-A:10-B:C 2.5 gallons of water 10

5.0 3-A:40-B:C 3.75 gallons of water 40

10.0 4-A:80-B:C 5.0 gallons of water 80

20.0 20-A:120-B:C 25 gallons of water 120

Data sourced from product specifications and rating systems.[9][10]

The concentration of MAP in the dry chemical powder is a critical factor influencing

performance. Higher concentrations lead to greater fire suppression efficiency.

Table 2: Comparison of MAP Concentration on Extinguishing Performance
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Parameter 50% MAP Formulation 90% MAP Formulation

Active Ingredient 50% 90%

Inert Fillers 50% 10%

Application Efficiency Moderate High

Residue After Use High Lower

Flame Knockdown Time

(Simulated Class B Fire)
> 16 seconds < 9 seconds

Re-ignition Prevention Less effective Denser thermal barrier

Data based on comparative tests of different MAP formulations.[11]

Experimental Protocols
The evaluation of MAP-based dry chemical fire extinguishers follows rigorous protocols

established by national and international standards organizations. The primary standards are

ANSI/UL 711 (Rating and Fire Testing of Fire Extinguishers) and NFPA 10 (Standard for

Portable Fire Extinguishers).[12][13]

Protocol 1: Performance Testing of Portable Extinguishers (Based on UL 711)

1. Objective: To determine the fire extinguishing rating for Class A and Class B fires.

2. Materials & Apparatus:

Class A Test: Wood crib (interlocking layers of wood sticks) of a specified size corresponding

to the desired rating (e.g., 2-A, 3-A).

Class B Test: Square steel pan of a specified area (e.g., 25 sq. ft. for a 10-B rating)

containing a specified depth of n-heptane fuel over a water base.[8]

Calibrated timing devices.

Weighing scale for the extinguisher.
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Test extinguisher charged with MAP-based dry chemical agent.

Ignition source.

3. Methodology:

Pre-Test Conditioning: The extinguisher is conditioned to a standard temperature (typically

21°C ± 2°C). Its weight is recorded.

Class A Fire Test:

The wood crib is assembled and ignited.

A specified pre-burn period is allowed until the fire is well-established.

The test operator approaches the fire and discharges the extinguisher according to the

manufacturer's instructions.

The time to extinguish all flames (knockdown) is recorded.

The crib is observed for a period to ensure there is no reignition. A successful test requires

complete extinguishment with no rekindling.

Class B Fire Test:

The steel pan is filled with water and the required amount of n-heptane.

The fuel is ignited and allowed a pre-burn period to achieve full involvement.

The operator discharges the extinguisher onto the fire.

The fire must be completely extinguished without any re-flash.

Post-Test Analysis:

The extinguisher is weighed again to determine the amount of agent discharged.

The discharge time is recorded.
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Based on the largest size of fire successfully extinguished by an expert operator, a rating

is assigned.[13]

Protocol 2: Dry Chemical Agent Quality Control

1. Objective: To ensure the physical properties of the MAP powder meet quality standards,

preventing degradation of performance over time.

2. Key Parameters & Methodology:

Moisture Content: Performed biennially for fixed systems. Moisture content must not exceed

0.25% by mass as determined by Karl Fischer titration or a similar method (Ref: ISO 7202,

EN 615).[14] High moisture can cause caking and reduce flowability.

Particle Size Distribution: Analyzed using laser diffraction. The particle size distribution

affects the agent's flow characteristics and its ability to create a dense cloud for smothering.

[15]

Hygroscopicity and Caking: The powder is subjected to controlled high-humidity and

temperature cycling, followed by a sieve test to check for the formation of lumps.

The workflow for testing and certifying a dry chemical fire extinguisher is outlined in the

diagram below.
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Caption: Experimental workflow for fire extinguisher testing and certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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